Cas no 2248386-18-5 (4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane)
4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane Chemical and Physical Properties
Names and Identifiers
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- EN300-6506189
- 2248386-18-5
- 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane
- 7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane
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- Inchi: 1S/C9H17NO/c1-7(2)10-4-8(3)9(5-10)6-11-9/h7-8H,4-6H2,1-3H3
- InChI Key: VOFTWZDXNIMPAR-UHFFFAOYSA-N
- SMILES: O1CC21CN(C(C)C)CC2C
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 15.8Ų
4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506189-0.05g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 0.05g |
$1417.0 | 2023-05-26 | ||
| Enamine | EN300-6506189-0.1g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 0.1g |
$1484.0 | 2023-05-26 | ||
| Enamine | EN300-6506189-0.25g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 0.25g |
$1551.0 | 2023-05-26 | ||
| Enamine | EN300-6506189-0.5g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 0.5g |
$1619.0 | 2023-05-26 | ||
| Enamine | EN300-6506189-1.0g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 1g |
$1686.0 | 2023-05-26 | ||
| Enamine | EN300-6506189-2.5g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 2.5g |
$3304.0 | 2023-05-26 | ||
| Enamine | EN300-6506189-5.0g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 5g |
$4890.0 | 2023-05-26 | ||
| Enamine | EN300-6506189-10.0g |
7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane |
2248386-18-5 | 10g |
$7250.0 | 2023-05-26 |
4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane
Comprehensive Overview of 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5)
The compound 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5) is a unique spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a 1-oxa-6-azaspiro[2.4]heptane core, offers versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate biological targets with high specificity.
In recent years, the demand for spirocyclic compounds like 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane has surged due to their role in addressing challenges such as drug resistance and metabolic stability. The compound's CAS No. 2248386-18-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural complexity also makes it a subject of interest in computational chemistry, where researchers explore its conformational dynamics and binding affinities.
The synthesis of 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane involves advanced organic synthesis techniques, including cyclization and functional group transformations. Its isopropyl and methyl substituents contribute to its lipophilicity, a critical factor in pharmacokinetic optimization. This property aligns with current trends in drug design, where researchers prioritize compounds with balanced solubility and permeability.
From an industrial perspective, CAS No. 2248386-18-5 is often discussed in the context of green chemistry. Innovations in solvent-free synthesis and catalytic methods have reduced the environmental footprint of producing such spirocyclic derivatives. This aligns with global initiatives like the UN Sustainable Development Goals, making the compound a candidate for eco-friendly manufacturing processes.
Another area of interest is the compound's potential in neurological research. Preliminary studies suggest that its aza-oxaspiro framework may interact with neurotransmitter receptors, opening avenues for treating CNS disorders. This has led to increased searches for "4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane mechanism of action" and "spirocyclic compounds in neuroscience" across scientific platforms.
In summary, 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5) represents a multifaceted tool for modern chemistry. Its applications span drug development, material science, and sustainable synthesis, making it a focal point for interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation innovations.
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